Cas no 180518-75-6 (Ethyl 5-methoxy-1H-pyrazole-3-carboxylate)

Ethyl 5-methoxy-1H-pyrazole-3-carboxylate is a versatile pyrazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structural features, including the ethoxycarbonyl and methoxy substituents, make it valuable for constructing heterocyclic compounds and functionalized pyrazole scaffolds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its reactivity allows for further derivatization, enabling applications in medicinal chemistry, agrochemicals, and material science. The methoxy group enhances solubility in common organic solvents, improving reaction efficiency. This intermediate is particularly useful in the synthesis of biologically active molecules due to its balanced electronic properties and compatibility with diverse reaction conditions.
Ethyl 5-methoxy-1H-pyrazole-3-carboxylate structure
180518-75-6 structure
Product Name:Ethyl 5-methoxy-1H-pyrazole-3-carboxylate
CAS No:180518-75-6
MF:C7H10N2O3
MW:170.165901660919
CID:113471
Update Time:2025-10-19

Ethyl 5-methoxy-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 5-methoxy-, ethyl ester
    • 5-Methoxy-1H-pyrazole-3-carboxylic acid ethyl ester
    • 1H-Pyrazole-3-carboxylicacid,5-methoxy-,ethylester(9CI)
    • ethyl 5-methoxy-1H-pyrazole-3-carboxylate
    • 1H-Pyrazole-3-carboxylic acid, 5-methoxy-, ethyl ester
    • LLRPCBOQOBERTJ-UHFFFAOYSA-N
    • 1h-pyrazole-3-carboxylic acid,5-methoxy-,ethyl ester
    • Ethyl 5-methoxy-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C7H10N2O3/c1-3-12-7(10)5-4-6(11-2)9-8-5/h4H,3H2,1-2H3,(H,8,9)
    • InChI Key: LLRPCBOQOBERTJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(=NN1)OC)=O

Computed Properties

  • Exact Mass: 170.069
  • Monoisotopic Mass: 170.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2

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